molecular formula C8H7ClO3S B034893 2-Chloro-4-(methylsulfonyl)benzaldehyde CAS No. 101349-95-5

2-Chloro-4-(methylsulfonyl)benzaldehyde

Cat. No. B034893
CAS RN: 101349-95-5
M. Wt: 218.66 g/mol
InChI Key: FSZMGEPPBLUUFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related sulfone and benzaldehyde derivatives has been extensively studied. For example, the use of methyl (methylthio)methyl sulfoxide with benzaldehyde in the presence of specific catalysts affords 1-(methylsulfinyl)-1-(methylthio)-2-phenylethylene, leading to various esters upon further treatment (Ogura, Itō, & Tsughihashi, 1979). Additionally, the interaction of phenyl 2-propynyl sulfone with substituted benzaldehydes using sodium hydride results in the formation of addition products, highlighting a method for functionalizing benzaldehydes (Yoshimoto & Kishida, 1970).

Molecular Structure Analysis

The molecular structure of compounds related to 2-Chloro-4-(methylsulfonyl)benzaldehyde, such as metal complexes containing similar molecular frameworks, has been characterized, revealing insights into the arrangement and interactions within these compounds (Sousa et al., 2001).

Chemical Reactions and Properties

The reactivity of benzaldehydes under various conditions has been demonstrated in reactions such as the Pd-catalyzed, ortho C-H methylation and fluorination, utilizing orthanilic acids as directing groups. This process underscores the versatility and reactivity of the benzaldehyde group in chemical syntheses (Chen & Sorensen, 2018).

Physical Properties Analysis

The solubility of 4-(methylsulfonyl)benzaldehyde in various organic solvents has been experimentally studied, revealing its solubility trends across different solvents and temperatures. This information is crucial for understanding its behavior in different chemical environments (Cong et al., 2016).

Chemical Properties Analysis

Chemical properties, such as reactivity under photocatalysis, have been explored, with studies showing the sulfonylation of benzylic C-H bonds through a three-component reaction. This demonstrates the compound's reactivity and potential for further functionalization (Gong et al., 2018).

properties

IUPAC Name

2-chloro-4-methylsulfonylbenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7ClO3S/c1-13(11,12)7-3-2-6(5-10)8(9)4-7/h2-5H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FSZMGEPPBLUUFS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=CC(=C(C=C1)C=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7ClO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50375533
Record name 2-chloro-4-(methylsulfonyl)benzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50375533
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

101349-95-5
Record name 2-chloro-4-(methylsulfonyl)benzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50375533
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 101349-95-5
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

A suspension of 2-chloro-4-fluorobenzaldehyde (24.9 g, 0.16 mol) and dry sodium methanesulfinate (17.9 g, 0.175 mmol) in dry DMSO (60 ml) is stirred at 90° C. overnight. The reaction mixture is allowed to cool to room temperature and then poured onto ice-water (400 ml). The resulting precipitated is collected by filtration and dried under high vacuum to yield the titled compound as a yellow powder.
Quantity
24.9 g
Type
reactant
Reaction Step One
Quantity
17.9 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.